Cas no 2137432-97-2 (Cyclopenta[c]pyrrole-4-carbonitrile, octahydro-2-(phenylmethyl)-, (3aR,6aR)-rel-)

• Product Name: Cyclopenta[c]pyrrole-4-carbonitrile, octahydro-2-(phenylmethyl)-, (3aR,6aR)-rel-
• CAS No: 2137432-97-2
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 5256371
• Update Time: 2025-06-13

Cyclopenta[c]pyrrole-4-carbonitrile, octahydro-2-(phenylmethyl)-, (3aR,6aR)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyrrole-4-carbonitrile, octahydro-2-(phenylmethyl)-, (3aR,6aR)-rel-

• Inchi： 1S/C15H18N2/c16-8-13-6-7-14-10-17(11-15(13)14)9-12-4-2-1-3-5-12/h1-5,13-15H,6-7,9-11H2/t13?,14-,15-/m0/s1
• InChI Key： OCQGNUFMVSYPPB-FGRDXJNISA-N
• SMILES： N1(CC2=CC=CC=C2)C[C@@]2([H])C(C#N)CC[C@@]2([H])C1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on Cyclopenta[c]pyrrole-4-carbonitrile, octahydro-2-(phenylmethyl)-, (3aR,6aR)-rel-

Comprehensive Overview of Cyclopenta[c]pyrrole-4-carbonitrile, octahydro-2-(phenylmethyl)-, (3aR,6aR)-rel- (CAS No. 2137432-97-2)

The compound Cyclopenta[c]pyrrole-4-carbonitrile, octahydro-2-(phenylmethyl)-, (3aR,6aR)-rel- (CAS No. 2137432-97-2) is a highly specialized organic molecule with a unique structural framework. Its cyclopenta[c]pyrrole core, combined with a phenylmethyl substituent and a carbonitrile functional group, makes it a subject of interest in pharmaceutical and material science research. The stereochemistry, denoted by (3aR,6aR)-rel-, further highlights its potential for chiral applications, a topic increasingly relevant in drug development and asymmetric synthesis.

In recent years, the demand for nitrile-containing compounds like this one has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, especially in the context of central nervous system (CNS) drug discovery. The octahydro (fully hydrogenated) backbone suggests enhanced stability, a property highly sought after in the design of long-acting therapeutics. This aligns with current trends in sustainable chemistry, where robust molecular architectures reduce synthetic waste and improve efficiency.

The phenylmethyl (benzyl) group in this compound is another focal point, as benzyl derivatives are widely explored for their pharmacophore-modifying capabilities. Questions like "How do benzyl groups affect drug metabolism?" or "What are the applications of stereospecific nitriles?" frequently appear in scientific forums, reflecting the compound's relevance. Its CAS No. 2137432-97-2 serves as a critical identifier for researchers sourcing high-purity samples for structure-activity relationship (SAR) studies.

From a synthetic perspective, the cyclopenta[c]pyrrole scaffold is notable for its rigid, three-dimensional geometry, which can improve binding affinity in target proteins. This feature resonates with the growing emphasis on fragment-based drug design (FBDD), where small, conformationally constrained fragments are used to optimize lead compounds. The compound's carbonitrile moiety also offers a handle for further derivatization, addressing common queries such as "How to functionalize nitriles for click chemistry?"—a hot topic in bioconjugation and proteomics.

Environmental and regulatory considerations are equally important. Unlike many high-risk substances, this compound's stable octahydro structure and absence of reactive halogens position it favorably for green chemistry applications. Its potential use in catalysis or as a ligand precursor aligns with industry shifts toward atom-economical processes. Searches for "non-toxic nitrile alternatives" or "chiral auxiliaries for asymmetric synthesis" underscore its niche appeal.

In summary, Cyclopenta[c]pyrrole-4-carbonitrile, octahydro-2-(phenylmethyl)-, (3aR,6aR)-rel- (CAS No. 2137432-97-2) represents a convergence of structural novelty and functional adaptability. Its relevance to CNS therapeutics, chiral synthesis, and sustainable methodologies ensures its continued prominence in cutting-edge research, answering both academic and industrial demands for innovative molecular tools.